[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]amine trifluoroacetate

• IUPAC Name: (3-ethyl-1,2,4-oxadiazol-5-yl)methanamine;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C5H9N3O.C2HF3O2/c1-2-4-7-5(3-6)9-8-4;3-2(4,5)1(6)7/h2-3,6H2,1H3;(H,6,7)
• InChI Key: ZKZCFYPHRYZRLG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)CN.C(=O)(C(F)(F)F)O
• Molecular Formula: C7H10F3N3O3
• Molecular Weight: 241.17 g/mol
• CAS RN: 1559062-03-1

Description

“[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]amine” is a heterocyclic compound with the empirical formula C7H13N3O. It is a solid substance. The 1,2,4-oxadiazole ring is a well-known pharmacophore, which is frequently encountered in active pharmaceutical ingredients with various therapeutic focus.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazoles often involves the O-acylation of an amidoxime with an acyl chloride, an anhydride, or an activated carboxylic acid in a suitable solvent, followed by cyclocondensation of the O-acylamidoxime to 1,2,4-oxadiazole. An efficient one-pot method was developed for the synthesis of 2-(1,2,4-oxadiazol-5-yl)anilines via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature.

Molecular Structure Analysis

The molecular structure of “[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]amine” includes a five-membered 1,2,4-oxadiazole ring, which contains two nitrogen atoms, one oxygen atom, and two carbon atoms.

Chemical Reactions Analysis

The general experimental procedure for the synthesis of 1,2,4-oxadiazoles involves the O-acylation of an amidoxime with an acyl chloride, an anhydride, or an activated carboxylic acid in a suitable solvent, followed by cyclocondensation of the O-acylamidoxime to 1,2,4-oxadiazole in the presence of TBAF/THF at room temperature.

Physical And Chemical Properties Analysis

“[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]amine” is a solid substance. It has a molecular weight of 155.20.

Scientific Research Applications

Drug Discovery

. . The compound could potentially be used in the synthesis of new drugs.

Anti-Infective Agents

1,2,4-Oxadiazoles have been synthesized as anti-infective agents having anti-bacterial, anti-viral, anti-leishmanial, etc. . This suggests that “[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]amine trifluoroacetate” could potentially be used in the development of new anti-infective treatments.

Anticancer Evaluation

. This compound could potentially be used in similar evaluations.

Antifungal Activity

. This suggests that “[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]amine trifluoroacetate” could potentially be used in the development of new antifungal treatments.

Bioactive Compound Synthesis

. This compound could potentially be used in the synthesis of new bioactive compounds.

Medicinal Chemistry

. This compound could potentially be used in medicinal chemistry research and development.

Mechanism of Action

Mode of Action

Oxadiazole derivatives have been known to interact with various biological targets, leading to a range of potential therapeutic effects .

Biochemical Pathways

Oxadiazoles have been reported to influence a variety of biochemical processes, including those related to inflammation and cancer .

Pharmacokinetics

Some oxadiazole derivatives have been reported to have favorable oral bioavailability .

Result of Action

Oxadiazole derivatives have been reported to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anticancer effects .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially affect the activity and stability of similar compounds .

Safety and Hazards

The safety information available for “[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]amine” indicates that it has a hazard classification of Acute Tox. 4 Oral. This suggests that it may be harmful if swallowed.

Future Directions

The 1,2,4-oxadiazole ring is a well-known pharmacophore, which is frequently encountered in active pharmaceutical ingredients with various therapeutic focus. Therefore, the development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry.